Cas no 1303778-07-5 (3-methyl-1-(trifluoroacetamido)cyclohexane-1-carboxylic acid)

• Product Name: 3-methyl-1-(trifluoroacetamido)cyclohexane-1-carboxylic acid
• CAS No: 1303778-07-5
• MF: C₁₀H₁₄F₃NO₃
• MW: 253.218273639679
• CID: 5869529
• PubChem ID: 61291465
• Update Time: 2025-05-20

3-methyl-1-(trifluoroacetamido)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 3-methyl-1-[(2,2,2-trifluoroacetyl)amino]-
• 3-Methyl-1-(2,2,2-trifluoroacetamido)cyclohexane-1-carboxylic acid
• 3-methyl-1-(trifluoroacetamido)cyclohexane-1-carboxylic acid
• EN300-3082866
• AKOS010544529
• CS-0288270
• 1303778-07-5

• Inchi： 1S/C10H14F3NO3/c1-6-3-2-4-9(5-6,8(16)17)14-7(15)10(11,12)13/h6H,2-5H2,1H3,(H,14,15)(H,16,17)
• InChI Key： TVMZZJZGIZPIJQ-UHFFFAOYSA-N
• SMILES： C1(NC(C(F)(F)F)=O)(C(O)=O)CCCC(C)C1

Computed Properties

• Exact Mass: 253.09257779g/mol
• Monoisotopic Mass: 253.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 362.2±42.0 °C(Predicted)
• pka: 4.12±0.50(Predicted)

Additional information on 3-methyl-1-(trifluoroacetamido)cyclohexane-1-carboxylic acid

Introduction to 3-Methyl-1-(trifluoroacetamido)cyclohexane-1-carboxylic Acid (CAS No. 1303778-07-5)

3-Methyl-1-(trifluoroacetamido)cyclohexane-1-carboxylic acid (CAS No. 1303778-07-5) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its cyclohexane ring, a trifluoroacetamido group, and a carboxylic acid moiety, which collectively contribute to its distinctive properties and biological activities.

The chemical structure of 3-methyl-1-(trifluoroacetamido)cyclohexane-1-carboxylic acid is defined by the presence of a cyclohexane ring with a methyl substituent at the 3-position, an amide group attached to the 1-position, and a trifluoroacetyl moiety. The carboxylic acid group at the 1-position further enhances the compound's reactivity and solubility, making it an attractive candidate for various chemical and biological studies.

In the realm of medicinal chemistry, 3-methyl-1-(trifluoroacetamido)cyclohexane-1-carboxylic acid has been explored for its potential as a lead compound in drug discovery. Recent research has highlighted its ability to modulate specific biological pathways, particularly those involved in inflammation and pain management. For instance, studies have shown that this compound can effectively inhibit the activity of certain enzymes involved in the production of inflammatory mediators, such as cyclooxygenase (COX) and lipoxygenase (LOX).

One of the key advantages of 3-methyl-1-(trifluoroacetamido)cyclohexane-1-carboxylic acid is its high selectivity and low toxicity. Unlike some traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which can cause significant gastrointestinal side effects, this compound exhibits a more favorable safety profile. This makes it an attractive candidate for the development of novel anti-inflammatory agents with improved therapeutic indices.

Beyond its anti-inflammatory properties, 3-methyl-1-(trifluoroacetamido)cyclohexane-1-carboxylic acid has also shown promise in other therapeutic areas. For example, preliminary studies have indicated that it may have neuroprotective effects, potentially making it useful in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the compound's ability to modulate oxidative stress and reduce neuroinflammation.

In addition to its therapeutic applications, 3-methyl-1-(trifluoroacetamido)cyclohexane-1-carboxylic acid has been utilized as a valuable tool in chemical biology research. Its unique structure allows it to serve as a scaffold for the synthesis of more complex molecules with diverse biological activities. Researchers have used this compound as a starting point for the development of novel inhibitors and probes to study various cellular processes.

The synthesis of 3-methyl-1-(trifluoroacetamido)cyclohexane-1-carboxylic acid involves several well-established chemical reactions. One common approach involves the reaction of 3-methylcyclohexanecarboxylic acid with trifluoroacetic anhydride to form the trifluoroacetamido derivative. This process can be optimized using various catalysts and solvents to achieve high yields and purity levels.

In terms of analytical methods, high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to characterize and quantify 3-methyl-1-(trifluoroacetamido)cyclohexane-1-carboxylic acid. These techniques provide detailed information about the compound's structure and purity, which is crucial for both research and industrial applications.

The future prospects for 3-methyl-1-(trifluoroacetamido)cyclohexane-1-carboxylic acid are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various conditions, including chronic pain and inflammatory disorders. Additionally, further research is needed to explore its potential in other therapeutic areas such as cancer and cardiovascular diseases.

In conclusion, 3-methyl-1-(trifluoroacetamido)cyclohexane-1-carboxylic acid (CAS No. 1303778-07-5) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its favorable biological properties, makes it an exciting candidate for the development of novel therapeutic agents. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential uses of this compound will emerge.